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Compound of Interest

2-Chloro-3'-piperidinomethyl
Compound Name:

benzophenone
CAS No.: 898793-30-1
Cat. No.: B1613552

Get Quote
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A Strategic Protocol for High-Value Medicinal Scaffolds

Executive Summary & Chemical Architecture

2-Chloro-3'-piperidinomethyl benzophenone (CAS 898793-30-1) represents a specialized
pharmacophore scaffold, merging the lipophilic, privileged benzophenone core with a basic
piperidine moiety. While often categorized generically as a "building block," its structural duality
—combining an electron-deficient chlorophenyl ring with an electron-rich, basic piperidine tail—
dictates specific handling protocols to prevent degradation and ensure operator safety.

This guide moves beyond the standard Safety Data Sheet (SDS). It provides a mechanism-
based approach to handling, storage, and experimental integration, designed for researchers
synthesizing novel anti-inflammatory or anticancer agents where this scaffold is frequently
employed.

Chemical Identity Matrix
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Parameter Technical Specification

CAS Number 898793-30-1
2-chlorophenyl)(3-(piperidin-1-

UPAC Name 3(/Imethyl)rp))henil/l))ine(tiznone

Molecular Formula C19H20CINO

Molecular Weight 313.82 g/mol

Physical State Solid (Crystalline powder)

Predicted Boiling Point 444.7 £ 30.0 °C (at 760 mmHg)

Soluble in DMSO, DCM, Methanol; Sparingly

Solubility Profile .
soluble in Water.[1][2][3][4]

pKa (Predicted) ~9.5 (Piperidine nitrogen)

Structural Visualization

The following diagram illustrates the core connectivity and the distinct "zones" of reactivity that
define both its utility and its stability risks.
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Figure 1: Structural decomposition highlighting the steric influence of the ortho-chlorine and the
basicity of the piperidine tail.

Hazard Profiling & Mechanistic Toxicology

Standard SDSs often list generic hazards. Here, we analyze the causality of these hazards
based on Structure-Activity Relationships (SAR).

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://prepchem.com/2-methyl-3-amino-4-chloro-benzophenone/
https://asianpubs.org/index.php/ajomc/article/download/15422/15394
https://www.researchgate.net/publication/369542360_Synthesis_of_some_new_heterocyclic_compounds_derived_from_2-Chloro-3-formyl_quinoline
https://en.wikipedia.org/wiki/Piperidine
https://www.benchchem.com/product/b1613552/docs?utm_src=pdf-body-img#technical-safety-handling-guide-2-chloro-3-piperidinomethyl-benzophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613552?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The "Read-Across" Hazard Assessment

Due to the specific nature of this research chemical, comprehensive in vivo toxicology data is
limited. We apply Read-Across methodology using the parent pharmacophores: Benzophenone
(photosensitizer) and Piperidine (irritant/base).

o Acute Toxicity (Oral/Dermal): Predicted Category 4. The piperidine moiety contributes to
potential CNS effects if absorbed in high quantities, acting similarly to other cyclic secondary
amines.

o Skin & Eye Corrosion:High Risk. The free base form of the piperidine ring (pKa ~9.5) makes
this compound caustic. Upon contact with moisture in mucous membranes, it generates a
localized alkaline environment, leading to tissue damage.

» Sensitization: Benzophenone derivatives are known photo-initiators. Handling this compound
under strong UV light without protection may induce photo-allergic reactions.

GHS Classification (Derived)

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.

H319: Causes serious eye

Eye Irritation 2A L
irritation.
. H335: May cause respiratory
STOT - Single Exp. 3 o
irritation.
] ] H412: Harmful to aquatic life
Aquatic Chronic 3

with long-lasting effects.

Advanced Handling & Stability Protocols

Trustworthiness in chemistry comes from reproducible handling. The following protocols ensure
the compound's integrity is maintained.

Stability & Degradation Pathways

Researchers must be aware of two primary degradation vectors:
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» N-Oxidation: The tertiary amine in the piperidine ring is susceptible to oxidation (forming N-
oxides) if stored in air over long periods.

» Photolytic Cleavage: The benzophenone core absorbs UV light. Long-term exposure to
ambient lab light can lead to radical formation and gradual darkening of the solid.

The "Inert-Atmosphere" Solubilization Protocol

Objective: Prepare a stock solution (e.g., 10mM in DMSO) without introducing moisture or
oxidative stress.

Environment: Perform weighing in a desiccated glove box or a static-free weighing station.

Solvent Choice: Use Anhydrous DMSO (Grade =99.9%). Water content >0.1% can cause
protonation of the piperidine, altering solubility profiles in biological assays.

Dissolution:

o Add solvent to the solid (not vice versa) to prevent clumping.

o Vortex for 30 seconds. If turbidity persists, sonicate at <30°C. Warning: High-heat
sonication can degrade the benzophenone linkage.

Storage: Aliquot into amber glass vials (UV protection) with PTFE-lined caps. Store at -20°C.
Spill Response Logic

o Do not use water initially. Water will spread the lipophilic powder.

e Step 1: Cover spill with dry sand or Vermiculite.

e Step 2: Scoop into a waste container.

o Step 3: Clean the surface with an acidic ethanol solution (5% Acetic Acid in Ethanol). This
neutralizes the basic piperidine residue, ensuring no irritant dust remains.

Experimental Integration: Synthetic Workflows
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Expertise requires understanding how this molecule behaves in a reaction vessel. This section
details its use as an intermediate.

This compound is frequently used as a scaffold for Suzuki-Miyaura couplings (via the
chlorophenyl ring, though sterically hindered) or as a target for salt formation to improve

bioavailability.

Workflow: Salt Formation (Hydrochloride)

To convert the free base to a stable, water-soluble salt for biological testing:

Free Base
(Dissolved in Et20/DCM)

Dropwise Addition
0°C

Add 1.1 eq
HCI in Dioxane (4M)

tir 1h

Precipitation Phase
(White solid forms)

acuum Filter

Filtration under N2
(Hygroscopic Risk!)

HCI Salt Product
(Store Desiccated)
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Figure 2: Controlled conversion of the free base to the hydrochloride salt. Note the hygroscopic

risk at the filtration stage.

Emergency Control Measures

In the event of exposure, the "Basic" nature of the piperidine side chain dictates the response.

Eye Contact: Flush immediately with saline for 15 minutes. Critical: Do not rub eyes; the
crystalline powder is abrasive and caustic.

Skin Contact: Wash with soap and water. If redness persists (chemical burn from alkalinity),
seek medical attention.

Inhalation: Move to fresh air. The chlorobenzophenone moiety creates heavy dust; monitor
for delayed pulmonary irritation.
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Disclaimer: This guide is intended for qualified research personnel. It supplements but does not

replace the official Safety Data Sheet (SDS) provided by the specific vendor of the chemical
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batch.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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